2-{3-[(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)methyl]azetidin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile

• IUPAC Name: 2-[3-[(3-cyclopropyl-6-oxopyridazin-1-yl)methyl]azetidin-1-yl]-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H21N5O/c21-9-16-8-15-2-1-3-17(15)22-20(16)24-10-13(11-24)12-25-19(26)7-6-18(23-25)14-4-5-14/h6-8,13-14H,1-5,10-12H2
• InChI Key: RSKCNSBKGWELJH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=C(N=C2C1)N3CC(C3)CN4C(=O)C=CC(=N4)C5CC5)C#N
• Molecular Formula: C20H21N5O
• Molecular Weight: 347.4 g/mol

Description

2-{3-[(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)methyl]azetidin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H21N5O and its molecular weight is 347.422. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Pyridine derivatives are synthesized through various chemical reactions and are characterized using spectral and elemental analysis. For instance, Elewa et al. (2021) synthesized 2,3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl)pyridine-3-carbonitrile through a one-step reaction involving benzaldehyde, 2-acetylthiophene, ethyl cyanoacetate, and ammonium acetate. The structures of the newly synthesized compounds were elucidated based on spectral facts and elemental analysis, demonstrating the chemical versatility and potential for further modification of pyridine derivatives Elewa et al., 2021.

Biological Activities

Pyridine derivatives are evaluated for their biological activities, such as antimicrobial and antitumor effects. The synthesized compounds in the study by Elewa et al. (2021) were tested for their antibacterial and antitumor activities, showcasing the potential therapeutic applications of pyridine derivatives in treating various diseases Elewa et al., 2021.

Molecular Docking and In Vitro Screening

Pyridine derivatives also undergo in silico molecular docking screenings to evaluate their potential as drug candidates. Flefel et al. (2018) prepared a series of novel pyridine and fused pyridine derivatives and subjected them to in silico molecular docking screenings towards GlcN-6-P synthase as the target protein. This process helps in identifying compounds with good binding energies, indicating potential efficacy in interacting with specific biological targets Flefel et al., 2018.